Cas no 101772-05-8 (Quinolin-2-amine)

Quinolin-2-amine structure
Quinolin-2-amine structure
Product Name:Quinolin-2-amine
CAS No:101772-05-8
MF:C9H8N2
MW:144.173221588135
CID:2196631
PubChem ID:11379
Update Time:2025-04-21

Quinolin-2-amine Chemical and Physical Properties

Names and Identifiers

    • Quinolin-2-amine
    • 2-Chinolylnitren
    • BBL100884
    • MFCD00038079
    • PD093540
    • A0417
    • PS-4207
    • 2-Aminoquinoline 1
    • 2-Aminoquinoline pound>>2-Quinolinamine
    • 2-Quinolinamine, 9CI
    • BCP30417
    • HY-W007524
    • 101772-05-8
    • 1,2-Dihydroquinolin-2-imine
    • Quinoline, 2-amino-
    • 2-Quinolinamine
    • 580-22-3
    • 2-Quinolinylamine
    • 2(1H)-Quinolinimine(9CI)
    • 31135-62-3
    • 2-imino-1,2-dihydroquinoline
    • SCHEMBL38775
    • HMS1719H05
    • STL554678
    • CHEBI:184668
    • A831703
    • Z56347237
    • SB67709
    • 1,2-DIHYDRO-2-IMINO-QUINOLINE
    • AC-13271
    • NSC-58387
    • 2ohl
    • amino-quinoline
    • CCRIS 1677
    • 2-Aminoquinoline, 97%
    • NCGC00188269-01
    • 2-AMINOQUINOLINE
    • 2AQ
    • 2-amino-quinoline
    • Quinolinamine
    • AC-907/25014242
    • CHEMBL61236
    • BDBM14322
    • quinoline-2-amine
    • UNII-GR9M8HW75Z
    • EINECS 209-458-8
    • 139265-95-5
    • NS00033837
    • quinolimine
    • 5-22-10-00220 (Beilstein Handbook Reference)
    • a-Aminoquinoline
    • SY019963
    • NSC 57739
    • NSC57739
    • DB-005975
    • BRN 0113163
    • EN300-10204
    • DTXCID5042297
    • Q209310
    • GR9M8HW75Z
    • quinolin-2-ylamine
    • A8247
    • CS-W007524
    • NSC58387
    • NSC 58387
    • DTXSID2060381
    • NSC-57739
    • SCHEMBL1146984
    • AKOS000279069
    • Inchi: 1S/C9H8N2/c10-9-6-5-7-3-1-2-4-8(7)11-9/h1-6H,(H2,10,11)
    • InChI Key: GCMNJUJAKQGROZ-UHFFFAOYSA-N
    • SMILES: N1C(=CC=C2C=CC=CC=12)N

Computed Properties

  • Exact Mass: 144.068748g/mol
  • Monoisotopic Mass: 144.068748g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 144.17g/mol
  • XLogP3: 1.9
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Melting Point: 131.5 °C
  • LogP: 1.87 (LogP)
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